Cas no 2228226-35-3 (5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride)

• Product Name: 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride
• CAS No: 2228226-35-3
• MF: C₈H₈F₂O₃S
• MW: 222.209128379822
• CID: 6283664
• PubChem ID: 165707962
• Update Time: 2025-10-28

5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride
• 2228226-35-3
• EN300-2004821

• Inchi： 1S/C8H8F2O3S/c1-5-3-7(13-2)8(4-6(5)9)14(10,11)12/h3-4H,1-2H3
• InChI Key： LZTPSQNHQDOJSK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 222.01622161g/mol
• Monoisotopic Mass: 222.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride

Introduction to 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride (CAS No: 2228226-35-3)

5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No: 2228226-35-3, belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry and medicinal chemistry. The presence of both fluoro and methoxy substituents, along with a methyl group, imparts distinct electronic and steric characteristics that make this molecule a valuable intermediate in the synthesis of more complex molecules.

The fluoro group is particularly noteworthy in medicinal chemistry, as fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, fluorine substitution often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride, the electron-withdrawing nature of the fluoro group can modulate the reactivity of the sulfonyl fluoride moiety, making it a versatile tool for further functionalization.

The 2-methoxy and 4-methyl substituents further contribute to the compound's complexity and reactivity. The methoxy group can act as a nucleophile or an electron-donating group, depending on the reaction context, while the methyl group provides steric hindrance that can influence reaction pathways. These features make 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride a promising candidate for exploring novel synthetic strategies and developing new chemical entities (CDNs) in drug discovery.

Recent advancements in the field have highlighted the importance of sulfonyl fluorides in medicinal chemistry. Sulfonyl fluorides are known for their ability to serve as versatile intermediates in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents. For example, studies have demonstrated that sulfonyl fluorides can be converted into sulfonamides, thiols, or amines through various chemical transformations. These transformations are often facilitated by nucleophilic substitution reactions, where the fluoro group is displaced by a more nucleophilic species.

In particular, research has shown that 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride can be effectively used in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl groups into larger molecular frameworks. These reactions are crucial for constructing complex organic molecules with desired biological activities. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups can fine-tune the reactivity of the sulfonyl fluoride moiety, making it an ideal candidate for such transformations.

Moreover, the pharmaceutical industry has been increasingly interested in exploring fluorinated aromatic compounds due to their potential therapeutic benefits. Fluorinated aromatic rings are commonly found in antiviral, anticancer, and anti-inflammatory drugs. The structural motif present in 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride aligns well with this trend, as it combines several features that are known to enhance drug-like properties.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often targeted by small molecule inhibitors for therapeutic purposes. The ability to introduce fluorinated aromatic rings into kinase inhibitors has been shown to improve their potency and selectivity. For instance, studies have demonstrated that fluorine substitution can enhance binding affinity by increasing hydrophobic interactions and reducing metabolic degradation.

Another area where 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride shows promise is in the development of fluorescent probes for biological imaging. Fluorescent compounds are widely used in research to visualize cellular processes and track biological molecules in real time. The unique electronic properties of fluorinated aromatic compounds make them excellent candidates for developing high-performance fluorescent probes. The combination of fluoro and methoxy groups in this compound can be exploited to fine-tune its fluorescence characteristics, such as emission wavelength and quantum yield.

Recent research has also explored the use of 5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride in material science applications. Fluorinated aromatic compounds are known for their thermal stability and chemical resistance, making them suitable for use in advanced materials such as polymers and coatings. The structural features of this compound can be leveraged to develop novel materials with enhanced performance characteristics.

In conclusion,5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride (CAS No: 2228226-35-3) is a multifaceted compound with significant potential applications across various fields. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors and fluorescent probes. Additionally, its thermal stability and chemical resistance suggest potential uses in material science. As research continues to uncover new applications for fluorinated aromatic compounds,5-fluoro-2-methoxy-4-methylbenzene-1-sulfonyl fluoride is likely to play an increasingly important role in both academic research and industrial applications.